Cas no 690226-82-5 (3-Iodo-1-nitronaphthalene)

• Product Name: 3-Iodo-1-nitronaphthalene
• CAS No: 690226-82-5
• MF: C₁₀H₆INO₂
• MW: 299.064614772797
• CID: 2799147
• PubChem ID: 53485700
• Update Time: 2025-07-25

3-Iodo-1-nitronaphthalene Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-nitronaphthalene
• F77265
• DB-084038
• 690226-82-5
• DTXSID70704785

• Inchi： 1S/C10H6INO2/c11-8-5-7-3-1-2-4-9(7)10(6-8)12(13)14/h1-6H
• InChI Key： IIYXVQAXBHZJAX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C2C=CC=CC2=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.94433g/mol
• Monoisotopic Mass: 298.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8

Additional information on 3-Iodo-1-nitronaphthalene

Research Brief on 3-Iodo-1-nitronaphthalene (CAS: 690226-82-5) in Chemical Biology and Pharmaceutical Applications

3-Iodo-1-nitronaphthalene (CAS: 690226-82-5) is a halogenated nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates and diagnostic agents. Recent studies have explored its utility in cross-coupling reactions, photodynamic therapy, and as a scaffold for developing novel therapeutics targeting infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Iodo-1-nitronaphthalene as a precursor for synthesizing naphthalimide derivatives with potent antimicrobial activity against multidrug-resistant bacterial strains. The researchers employed palladium-catalyzed coupling reactions to modify the iodine moiety, yielding compounds with improved pharmacokinetic properties. Molecular docking studies revealed that these derivatives interact with bacterial DNA gyrase, providing a mechanistic basis for their activity.

In the field of materials science, 3-Iodo-1-nitronaphthalene has shown promise as a building block for organic electronic materials. A recent publication in Advanced Materials (2024) reported its incorporation into π-conjugated systems for organic light-emitting diodes (OLEDs), where the nitro group facilitated electron transport while the iodine atom enabled further functionalization. The compound's unique electronic properties, including its electron-withdrawing characteristics, make it particularly valuable for designing materials with tailored optoelectronic properties.

From a safety and toxicological perspective, new research has emerged regarding the handling and environmental impact of 3-Iodo-1-nitronaphthalene. A 2024 study in Chemical Research in Toxicology investigated its degradation pathways under various environmental conditions, providing important data for risk assessment in industrial settings. The findings suggest that photodegradation represents the primary route for environmental breakdown, with half-lives varying significantly depending on light intensity and presence of catalysts.

The pharmaceutical industry has shown growing interest in 3-Iodo-1-nitronaphthalene derivatives as potential kinase inhibitors. Recent patent applications (WO2023124567, 2023) describe novel compounds derived from this scaffold that exhibit selective inhibition of tyrosine kinases involved in cancer progression. These developments highlight the compound's continuing relevance in drug discovery pipelines, particularly for targeted cancer therapies.

Future research directions for 3-Iodo-1-nitronaphthalene appear to focus on three main areas: (1) development of greener synthetic methodologies to produce the compound and its derivatives, (2) exploration of its applications in radiopharmaceuticals (utilizing the iodine-125 isotope), and (3) investigation of its potential as a photosensitizer in photodynamic therapy. The compound's unique structural features and reactivity profile ensure its ongoing importance in chemical biology and pharmaceutical research.